Cas no 623168-40-1 (null)

• Product Name: null
• CAS No: 623168-40-1
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 956485
• Update Time: 2022-07-26

null Chemical and Physical Properties

Names and Identifiers

• null
• D-erythro-2-Hexulosonic acid, 3-deoxy-, delta-lactone (9CI)
• D-erythro-2-Hexulosonic acid, 3-deoxy-, δ-lactone

• Inchi： 1S/C6H8O5/c7-2-5-3(8)1-4(9)6(10)11-5/h3,5,7-8H,1-2H2/t3-,5+/m0/s1
• InChI Key： UODAMGJXLNHVCA-WVZVXSGGSA-N
• SMILES： C1(O[C@H](CO)[C@H](CC1=O)O)=O

Computed Properties

• Exact Mass: 160.037
• Monoisotopic Mass: 160.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2